![molecular formula C10H15BrN2O2 B2567992 methyl 4-bromo-3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate CAS No. 1262865-52-0](/img/structure/B2567992.png)
methyl 4-bromo-3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate
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Overview
Description
Synthesis Analysis
While there isn’t specific information available on the synthesis of “methyl 4-bromo-3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate”, compounds with similar structures have been synthesized using various methods. For instance, the Suzuki–Miyaura cross-coupling reaction is a widely-used method for carbon–carbon bond formation . This method involves the use of organoboron reagents and palladium catalysts .Scientific Research Applications
Synthesis and Structural Analysis
Methyl 4-bromo-3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate and related compounds have been synthesized and structurally analyzed. For instance, a study by Huang et al. (2017) focused on the synthesis of novel compounds with similar structures, which included characterization by X-ray single-crystal diffraction and other spectroscopic methods. This work contributes to understanding the structural properties of such compounds, which is crucial for their application in scientific research (Huang et al., 2017).
Application in Antitumor Activity
Some derivatives of this compound have been investigated for their antitumor activities. For example, a study by Abonía et al. (2011) synthesized novel compounds that exhibited significant activity against various cancer cell lines, indicating their potential as antitumor agents (Abonía et al., 2011).
Nonlinear Optical Studies
Compounds related to this compound have been studied for their nonlinear optical properties. A study conducted by Tamer et al. (2016) synthesized a crystal of a similar compound and analyzed its molecular structure, demonstrating its potential for nonlinear optical applications (Tamer et al., 2016).
Fungicidal and Plant Growth Regulation
Some derivatives exhibit fungicidal and plant growth regulation activities. Minga (2005) synthesized a compound related to this compound, indicating its potential use in agricultural research (Minga, 2005).
Antifungal Activity
In the realm of phytopathology, derivatives of this compound have been tested for their antifungal activities against various phytopathogenic fungi. Du et al. (2015) synthesized a series of novel carboxylic acid amides and demonstrated their effectiveness in inhibiting fungal growth (Du et al., 2015).
Spectroscopic Characterization
Compounds related to this compound have been characterized spectroscopically. For example, Cabildo et al. (1984) reported on the 13C NMR chemical shifts of various pyrazole derivatives, providing valuable data for further chemical analysis (Cabildo et al., 1984).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
methyl 4-bromo-5-tert-butyl-2-methylpyrazole-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15BrN2O2/c1-10(2,3)8-6(11)7(9(14)15-5)13(4)12-8/h1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWJKDKIGBDDAMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN(C(=C1Br)C(=O)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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